Cas no 791810-94-1 (2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)-)
791810-94-1 structure
Product Name:2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)-
CAS No:791810-94-1
MF:C5H10O5
MW:150.129902362823
CID:555799
PubChem ID:448719
Update Time:2025-04-19
2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)-
- 2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-,(2R,4S)-(9CI)
- (2R,4S)-2-Methyl-2,3,3,4-tetrahydroxytetrahydrofuran
- AI 2
- Autoinducer 2
- R-THMF
- CHEBI:44800
- NS00070254
- PAV
- Q27120583
- starbld0015784
- (2R,4S)-2-Methyldihydrofuran-2,3,3,4(2H)-tetraol
- C21382
- DTXSID301344242
- auto inducer 2
- CHEMBL1235140
- (2R,4S)-2-methyloxolane-2,3,3,4-tetrol
- A936528
- SCHEMBL3674904
- PD059315
- 791810-94-1
- (2R,4S)-2-methyltetrahydrofuran-2,3,3,4-tetrol
- DB04346
- (2R,4S)-2-methyldihydrofuran-2,3,3,4(2H)-tetrol (non-preferred name)
- (2R,4S)-2-methyldihydrofuran-2,3,3,4(2H)-tetrol
- AI-2 (salmonella)
- autoinducer 2 (salmonella)
- (R)-THMF
-
- Inchi: 1S/C5H10O5/c1-4(7)5(8,9)3(6)2-10-4/h3,6-9H,2H2,1H3/t3-,4+/m0/s1
- InChI Key: BVIYGXUQVXBHQS-IUYQGCFVSA-N
- SMILES: O1C[C@@H](C([C@]1(C)O)(O)O)O
Computed Properties
- Exact Mass: 150.05300
- Monoisotopic Mass: 150.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 90.2Ų
Experimental Properties
- PSA: 90.15000
- LogP: -2.23310
2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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